1-[2-(3,4-Difluoro-phenylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide

• Molecular Formula: C15H19F2N3O2
• Molecular Weight: 311.33 g/mol
• IUPAC Name: 1-[3-(3,4-difluoroanilino)-3-oxopropyl]piperidine-4-carboxamide
• InChI: InChI=1S/C15H19F2N3O2/c16-12-2-1-11(9-13(12)17)19-14(21)5-8-20-6-3-10(4-7-20)15(18)22/h1-2,9-10H,3-8H2,(H2,18,22)(H,19,21)
• InChI Key: AQZOIOYKHMLLNV-UHFFFAOYSA-N
• SMILES: C1CN(CCC1C(=O)N)CCC(=O)NC2=CC(=C(C=C2)F)F
• solubility: 46.7 [ug/mL]

Description

1-[2-(3,4-Difluoro-phenylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide, also known as DFEPC, is a chemical compound that has been widely studied for its potential applications in scientific research. It is a piperidine derivative that has been found to have a range of biochemical and physiological effects, making it a promising candidate for use in various research fields.

Mechanism of Action

The exact mechanism of action of 1-[2-(3,4-Difluoro-phenylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide is not fully understood, but it is thought to act by binding to specific receptors in the brain and modulating their activity. It has been found to have a high affinity for certain types of receptors, including the GABA(A) receptor and the NMDA receptor.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of certain ion channels, and the regulation of gene expression. It has also been found to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[2-(3,4-Difluoro-phenylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide in lab experiments is its specificity for certain types of receptors, which can allow for more targeted studies of their function. However, one limitation of using this compound is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-[2-(3,4-Difluoro-phenylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide, including the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in neurodegenerative diseases, and the further elucidation of its mechanism of action. Additionally, there is potential for the development of new compounds based on the structure of this compound, which could have even more specific and potent effects on the central nervous system.

Synthesis Methods

The synthesis of 1-[2-(3,4-Difluoro-phenylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide involves several steps, including the reaction of piperidine with 3,4-difluoroaniline to form the intermediate compound N-(3,4-difluorophenyl)-piperidine-4-carboxamide. This intermediate is then reacted with ethyl chloroformate to form the final product, this compound.

Scientific Research Applications

1-[2-(3,4-Difluoro-phenylcarbamoyl)-ethyl]-piperidine-4-carboxylic acid amide has been studied extensively for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. It has been found to have a range of effects on the central nervous system, including the modulation of neurotransmitter release and the inhibition of certain ion channels.